Cas no 1807920-87-1 ((2R)-1-aminopropan-2-yldiethylamine)

• Product Name: (2R)-1-aminopropan-2-yldiethylamine
• CAS No: 1807920-87-1
• CID: 4618908
• PubChem ID: 7138529
• Update Time: 2025-10-10

(2R)-1-aminopropan-2-yldiethylamine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-aminopropan-2-yldiethylamine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (2R)-1-aminopropan-2-yldiethylamine

Professional Introduction to (2R)-1-aminopropan-2-yldiethylamine (CAS No. 1807920-87-1)

The compound (2R)-1-aminopropan-2-yldiethylamine, identified by the CAS number 1807920-87-1, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This chiral amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The stereochemistry at the carbon atom in the propane backbone, specifically the (2R) configuration, plays a crucial role in determining its biological activity and interaction with target proteins.

In recent years, there has been a growing interest in chiral auxiliaries and ligands that can enhance the enantioselectivity of catalytic processes. The structure of (2R)-1-aminopropan-2-yldiethylamine makes it a promising candidate for use in asymmetric synthesis, particularly in the formation of complex molecular architectures. Its diethylamine moiety provides a flexible backbone that can be modified for specific binding interactions, while the amine group offers opportunities for further functionalization.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The precise stereochemistry of chiral amines like (2R)-1-aminopropan-2-yldiethylamine is often critical for achieving the desired pharmacological effects. For instance, studies have shown that enantiomerically pure amines can exhibit significantly different biological activities, making them valuable tools in rational drug design. The (2R) configuration may confer specific binding properties that could be exploited in the treatment of various diseases.

Recent research has highlighted the importance of stereoselective synthesis in pharmaceutical chemistry. The use of chiral catalysts and reagents like (2R)-1-aminopropan-2-yldiethylamine has enabled the efficient preparation of enantiomerically pure compounds on an industrial scale. This advancement has not only accelerated drug discovery but also improved the cost-effectiveness of producing high-quality pharmaceuticals. The ability to selectively produce one enantiomer over another is a cornerstone of modern medicinal chemistry.

In addition to its synthetic utility, (2R)-1-aminopropan-2-yldiethylamine has been explored as a building block for more complex molecules. Its structural features allow for easy incorporation into larger scaffolds, facilitating the creation of novel bioactive compounds. Researchers have utilized this compound to develop inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammatory disorders. The precise stereochemical control provided by this amine derivative is essential for achieving high affinity and selectivity in these applications.

The chemical properties of (2R)-1-aminopropan-2-yldiethylamine also make it a valuable intermediate in peptide synthesis. Chiral amines are often employed to introduce stereocenters into peptide chains, which can influence their biological activity and pharmacokinetic properties. By incorporating this compound into peptide mimetics or peptidomimetics, scientists can design molecules with enhanced stability and improved binding characteristics. This approach has been particularly useful in developing protease inhibitors and other therapeutic peptides.

Furthermore, the versatility of (2R)-1-aminopropan-2-yldiethylamine extends to its use as a ligand in coordination chemistry. Transition metal complexes formed with this amine derivative have shown promise in catalytic applications, including cross-coupling reactions and polymerization processes. The chiral environment provided by the amine group allows for the asymmetric activation of substrates, opening up new possibilities for enantioselective transformations. These findings underscore the importance of chiral ligands in advancing synthetic methodologies.

As our understanding of molecular interactions continues to evolve, compounds like (2R)-1-aminopropan-2-yldiethylamine are expected to play an increasingly significant role in drug discovery and development. The ability to precisely control stereochemistry at multiple levels is becoming a key factor in designing molecules with optimal biological activity and minimal side effects. The continued exploration of this class of compounds will undoubtedly lead to new therapeutic breakthroughs and innovations in synthetic chemistry.